2-(4-fluorophenyl)-N-(2-(2-phenylpyrimidin-5-yl)ethyl)acetamide

• IUPAC Name: 2-(4-fluorophenyl)-N-[2-(2-phenylpyrimidin-5-yl)ethyl]acetamide
• InChI: InChI=1S/C20H18FN3O/c21-18-8-6-15(7-9-18)12-19(25)22-11-10-16-13-23-20(24-14-16)17-4-2-1-3-5-17/h1-9,13-14H,10-12H2,(H,22,25)
• InChI Key: LHJNAGUXNYWBCD-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=NC=C(C=N2)CCNC(=O)CC3=CC=C(C=C3)F
• Molecular Formula: C20H18FN3O
• Molecular Weight: 335.4 g/mol

Description

2-(4-fluorophenyl)-N-(2-(2-phenylpyrimidin-5-yl)ethyl)acetamide is a chemical compound that has gained significant attention in the field of scientific research. This compound has been studied extensively for its potential application in various fields, including medicine, agriculture, and materials science.

Mechanism Of Action

The mechanism of action of 2-(4-fluorophenyl)-N-(2-(2-phenylpyrimidin-5-yl)ethyl)acetamide involves the inhibition of specific proteins involved in cell division and proliferation. This compound targets the microtubule network, which is essential for cell division. By inhibiting the microtubule network, this compound prevents the formation of the mitotic spindle, which is necessary for cell division. This leads to the inhibition of cell growth and proliferation.
Biochemical and physiological effects:
Studies have shown that 2-(4-fluorophenyl)-N-(2-(2-phenylpyrimidin-5-yl)ethyl)acetamide has minimal toxicity to normal cells. This compound has been shown to selectively target cancer cells, leading to the inhibition of their growth and proliferation. In addition, this compound has been shown to have good bioavailability, which makes it a promising candidate for further development as an anticancer agent.

Advantages And Limitations For Lab Experiments

The advantages of using 2-(4-fluorophenyl)-N-(2-(2-phenylpyrimidin-5-yl)ethyl)acetamide in lab experiments include its high purity and high yield synthesis method, its selective targeting of cancer cells, and its good bioavailability. However, the limitations of using this compound in lab experiments include the need for further optimization of its synthesis method and the need for more studies to determine its safety and efficacy in vivo.

Future Directions

The future directions for the study of 2-(4-fluorophenyl)-N-(2-(2-phenylpyrimidin-5-yl)ethyl)acetamide include further optimization of its synthesis method, the development of new derivatives with improved properties, and the evaluation of its safety and efficacy in vivo. In addition, this compound could be studied for its potential application in other fields, such as materials science and agriculture.

Synthesis Methods

The synthesis of 2-(4-fluorophenyl)-N-(2-(2-phenylpyrimidin-5-yl)ethyl)acetamide involves the reaction of 4-fluoroacetophenone with 2-phenyl-5-aminopyrimidine in the presence of acetic anhydride and triethylamine. The resulting product is then purified through column chromatography to obtain the pure compound. This synthesis method has been optimized to yield high purity and high yield of the compound.

Scientific Research Applications

2-(4-fluorophenyl)-N-(2-(2-phenylpyrimidin-5-yl)ethyl)acetamide has been studied for its potential application in various fields of scientific research. In medicine, this compound has been explored for its potential as an anticancer agent. Studies have shown that this compound inhibits the growth of cancer cells by targeting specific proteins involved in cell division and proliferation.
In agriculture, this compound has been studied for its potential as a herbicide. Studies have shown that this compound can effectively control the growth of weeds without affecting the growth of crops.
In materials science, this compound has been studied for its potential as a building block for the synthesis of new materials. Studies have shown that this compound can be used to synthesize polymers with unique properties, such as high thermal stability and good mechanical strength.